Cas no 62100-89-4 (1H-Pyrrole-3-carbonitrile, 4-ethoxy-1,2-diphenyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 4-ethoxy-1,2-diphenyl-
• CAS No: 62100-89-4
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• CID: 458068
• PubChem ID: 12329108
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 4-ethoxy-1,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 4-ethoxy-1,2-diphenyl-
• 4-ethoxy-1,2-diphenylpyrrole-3-carbonitrile
• 62100-89-4
• 4-Ethoxy-1,2-diphenyl-1H-pyrrole-3-carbonitrile
• DTXSID80490203

• Inchi： 1S/C19H16N2O/c1-2-22-18-14-21(16-11-7-4-8-12-16)19(17(18)13-20)15-9-5-3-6-10-15/h3-12,14H,2H2,1H3
• InChI Key： ZOXOTNMLZVKOEL-UHFFFAOYSA-N
• SMILES： O(CC)C1=CN(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C#N

Computed Properties

• Exact Mass: 288.12638
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 37.95